Cas no 290825-52-4 (Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate)

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate structure
290825-52-4 structure
Product Name:Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate
CAS No:290825-52-4
Molecular Formula:C12H10NO6F3
Molecular Weight:321.2061
MDL:MFCD03617804
CID:249051
PubChem ID:2763558

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate Properties

Names and Identifiers

    • Dimethyl 2-(2-nitro-4-(trifluoromethyl)phenyl)malonate
    • Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate
    • Dimethyl 2-[2-nitro-4-(trifluoromethyl)phenyl]-malonate
    • Propanedioic acid,2-[2-nitro-4-(trifluoromethyl)phenyl]-, 1,3-dimethyl ester
    • 2-(2-nitro-4-trifluoromethyl-phenyl)-malonic acid dimethyl ester
    • Dimethyl 2-[2-nitro-4-(trifluoromethyl)phenyl]malonate
    • A51064
    • 1,3-dimethyl 2-[2-nitro-4-(trifluoromethyl)phenyl]propanedioate
    • 2-(2-nitro-4-trifluoromethylphenyl)-malonic Acid dimethyl ester
    • 290825-52-4
    • dimethyl 2-[2-nitro-4-(trifluoromethyl)phenyl]propanedioate
    • Propanedioic acid, 2-[2-nitro-4-(trifluoromethyl)phenyl]-, 1,3-dimethyl ester
    • Z429419378
    • Dimethyl[2-nitro-4-(trifluoromethyl)phenyl]malonate
    • AKOS005069795
    • FT-0680152
    • CS-0197120
    • MFCD03617804
    • J-520349
    • Dimethyl2-(2-nitro-4-(trifluoromethyl)phenyl)malonate
    • DTXSID90377016
    • SCHEMBL997302
    • EN300-42581
    • Dimethyl [2-nitro-4-(trifluoromethyl)phenyl]malonate
    • dimethyl 2-(2-nitro4-trifluoromethylphenyl)malonate
    • Dimethyl [2-nitro-4-(trifluoromethyl)phenyl]propanedioate
    • 1W-0027
    • MDL： MFCD03617804
    • InChIKey： MBAQGFLNQDHQCE-UHFFFAOYSA-N
    • Inchi： InChI=1S/C12H10F3NO6/c1-21-10(17)9(11(18)22-2)7-4-3-6(12(13,14)15)5-8(7)16(19)20/h3-5,9H,1-2H3
    • SMILES： COC(=O)C(C1=C(C=C(C=C1)C(F)(F)F)[N+](=O)[O-])C(=O)OC

Computed Properties

  • Exact Mass: 321.04600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 321.04602153g/mol
  • Heavy Atom Count: 22
  • Complexity: 431
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 98.4Ų

Experimental Properties

  • LogP: 2.56640
  • PSA: 98.42000
  • Melting Point: 57-58°

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate Security Information

  • Dangerous goods sign： Xi
  • Hazard Statement： Irritant
  • HazardClass：IRRITANT

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate Customs Data

  • HS CODE：2917399090
  • Customs Data：

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002XQF-250mg
Propanedioic acid, 2-[2-nitro-4-(trifluoromethyl)phenyl]-, 1,3-dimethyl ester
 290825-52-4 98%
250mg
 $14.00 2024-05-06
A2B Chem LLC
AB36231-250mg
Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate
 290825-52-4 98%
250mg
 $11.00
Aaron
AR002XYR-250mg
Propanedioic acid, 2-[2-nitro-4-(trifluoromethyl)phenyl]-, 1,3-dimethyl ester
 290825-52-4 98%
250mg
 $15.00 2025-01-21
abcr
AB257935-1 g
Dimethyl 2-[2-nitro-4-(trifluoromethyl)phenyl]malonate, 95%; .
 290825-52-4 95%
1g
 €128.10 2023-06-22
Alichem
A019109569-5g
Dimethyl 2-(2-nitro-4-(trifluoromethyl)phenyl)malonate
 290825-52-4 95%
5g
 $158.08 2023-09-02
Ambeed
A433223-250mg
Dimethyl 2-(2-nitro-4-(trifluoromethyl)phenyl)malonate
 290825-52-4 98%
250mg
 $14.0 2024-07-28
Apollo Scientific
PC7575-1g
Dimethyl [2-nitro-4-(trifluoromethyl)phenyl]malonate
 290825-52-4 98+%
1g
 £38.00 2024-05-23
Chemenu
CM192659-10g
Dimethyl 2-[2-nitro-4-(trifluoromethyl)phenyl]-malonate
 290825-52-4 95%
10g
 $*** 2023-03-29
Crysdot LLC
CD12087991-10g
Dimethyl 2-(2-nitro-4-(trifluoromethyl)phenyl)malonate
 290825-52-4 95+%
10g
 $303
Enamine
EN300-42581-0.05g
1,3-dimethyl 2-[2-nitro-4-(trifluoromethyl)phenyl]propanedioate
 290825-52-4 95.0%
0.05g
 $20.0 2025-03-21

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate Synthesis

Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate Related Literature

Related Categories

290825-52-4 (Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:290825-52-4)Dimethyl 2-(2-nitro-4-trifluoromethylphenyl)malonate
A819753
Purity:99%
Quantity:5g
Price($):161.0